Cas no 2228890-91-1 (1-(2-fluoro-6-methoxy-4-methylphenyl)-2-methylpropan-2-ol)

• Product Name: 1-(2-fluoro-6-methoxy-4-methylphenyl)-2-methylpropan-2-ol
• CAS No: 2228890-91-1
• MF: C₁₂H₁₇FO₂
• MW: 212.260587453842
• CID: 6173092
• PubChem ID: 165647935
• Update Time: 2025-08-05

1-(2-fluoro-6-methoxy-4-methylphenyl)-2-methylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2-fluoro-6-methoxy-4-methylphenyl)-2-methylpropan-2-ol
• 2228890-91-1
• EN300-1757461

• Inchi： 1S/C12H17FO2/c1-8-5-10(13)9(7-12(2,3)14)11(6-8)15-4/h5-6,14H,7H2,1-4H3
• InChI Key： YYNVATQVXSZIGQ-UHFFFAOYSA-N
• SMILES： FC1=CC(C)=CC(=C1CC(C)(C)O)OC

Computed Properties

• Exact Mass: 212.12125794g/mol
• Monoisotopic Mass: 212.12125794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 29.5Ų

Additional information on 1-(2-fluoro-6-methoxy-4-methylphenyl)-2-methylpropan-2-ol

Comprehensive Overview of 1-(2-fluoro-6-methoxy-4-methylphenyl)-2-methylpropan-2-ol (CAS No. 2228890-91-1)

1-(2-fluoro-6-methoxy-4-methylphenyl)-2-methylpropan-2-ol (CAS No. 2228890-91-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, characterized by its fluoro and methoxy substituents, exhibits potential applications in drug discovery and material science. Researchers are increasingly exploring its role as a building block for synthesizing novel bioactive molecules, particularly in the development of targeted therapies and small-molecule inhibitors.

The molecular structure of 1-(2-fluoro-6-methoxy-4-methylphenyl)-2-methylpropan-2-ol features a tertiary alcohol moiety, which enhances its stability and reactivity in synthetic pathways. Its aryl-alkyl hybrid design makes it a versatile intermediate for cross-coupling reactions, a topic frequently searched by chemists in AI-driven retrosynthesis platforms. Recent trends in green chemistry have also highlighted its potential as a low-toxicity alternative in industrial applications, aligning with the growing demand for sustainable chemical solutions.

In the context of drug design, this compound’s fluorinated aromatic ring is of particular interest. Fluorine incorporation is a hot topic in medicinal chemistry, as it often improves metabolic stability and bioavailability. A surge in searches for "fluorine in drug discovery" and "methoxy group effects on pharmacokinetics" underscores its relevance. Moreover, the compound’s methylphenyl backbone aligns with studies on selective enzyme modulation, a key focus area for precision medicine.

From a technical perspective, CAS No. 2228890-91-1 is often referenced in patents related to heterocyclic compound synthesis and catalytic hydrogenation. Its propan-2-ol segment is frequently discussed in forums exploring solvent effects and reaction optimization. Laboratories leveraging high-throughput screening (HTS) technologies have identified derivatives of this compound as candidates for kinase inhibition, a trending subject in cancer research.

Environmental and regulatory considerations further elevate the profile of 1-(2-fluoro-6-methoxy-4-methylphenyl)-2-methylpropan-2-ol. Its low bioaccumulation potential and biodegradability metrics are frequently compared to traditional aromatic alcohols in life cycle assessment (LCA) studies. These attributes resonate with industries seeking EPA-compliant alternatives, as evidenced by rising queries like "eco-friendly aryl alcohols" and "fluorine-substituted green solvents".

In summary, 1-(2-fluoro-6-methoxy-4-methylphenyl)-2-methylpropan-2-ol represents a convergence of synthetic utility, therapeutic potential, and environmental compatibility. Its multifaceted applications—from pharmaceutical intermediates to material science—make it a compelling subject for both academic and industrial research. As computational chemistry tools advance, this compound’s role in de novo molecular design is poised to expand, addressing pressing challenges in healthcare and sustainability.